
Navigating the Hazard Profile of 10-Bromo-1-
decene: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 10-Bromo-1-decene

Cat. No.: B1332156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals hazard statements for 10-Bromo-1-
decene (CAS No. 62871-09-4). The information herein is curated to assist researchers,

scientists, and drug development professionals in the safe handling, use, and assessment of

this chemical compound. This guide details its GHS classification, summarizes key

physicochemical data, and outlines the standardized experimental methodologies used to

determine its hazard profile.

GHS Hazard Classification and Physicochemical
Properties
10-Bromo-1-decene is classified under the GHS with a "Warning" signal word and the GHS07

pictogram, indicating that it can cause less serious health effects.[1][2][3] The primary hazards

associated with this compound are skin irritation, serious eye irritation, and potential respiratory

irritation.[1][2][4]

A summary of the GHS hazard information and key quantitative data for 10-Bromo-1-decene
is presented in the tables below.

Table 1: GHS Hazard Statement Summary for 10-Bromo-1-decene
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GHS Classification
Element

Code Statement Source(s)

Signal Word - Warning [1][2][3]

Pictogram GHS07 Exclamation Mark [2]

Hazard Statements H315 Causes skin irritation [1][2][4]

H319
Causes serious eye

irritation
[1][2][4]

H335
May cause respiratory

irritation
[1][2][4]

Hazard Classes Skin Irrit. 2
Skin Irritation,

Category 2
[1][2]

Eye Irrit. 2

Serious Eye

Damage/Eye Irritation,

Category 2

[1][2]

STOT SE 3

Specific Target Organ

Toxicity - Single

Exposure, Category 3

(Respiratory tract

irritation)

[1][2]

Table 2: Physicochemical Data for 10-Bromo-1-decene
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Property Value Source(s)

Molecular Formula C10H19Br [1][5]

Molecular Weight 219.16 g/mol [1][5]

Appearance Colorless transparent liquid [5]

Boiling Point 50 °C at 0.3 mmHg [2][5][6]

Density 1.092 g/mL at 25 °C [2][5][6]

Flash Point
96.67 °C (206.0 °F) - closed

cup
[2][3]

Refractive Index n20/D 1.4660 [2]

Experimental Protocols for Hazard Determination
The GHS classification of 10-Bromo-1-decene is based on data derived from standardized

experimental protocols. While the specific study reports for this compound are not publicly

available, the methodologies follow internationally recognized guidelines, primarily those from

the Organisation for Economic Co-operation and Development (OECD) and the Environmental

Protection Agency (EPA). These protocols are designed to ensure data quality and

reproducibility.

Skin Irritation Testing
The determination of skin irritation potential (H315) is typically conducted following guidelines

such as OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion) or OECD Test Guideline

439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[7][8][9]

In Vivo Methodology (OECD TG 404): This method involves applying a single dose of the

test substance to a small area of the skin of an animal, typically an albino rabbit.[7][10] The

exposure duration is generally up to 4 hours.[7] The site is then observed for signs of

erythema (redness) and edema (swelling) at specified intervals over a period of up to 14

days.[7] A substance is classified as a skin irritant (Category 2) if it produces reversible skin

damage, with mean scores for erythema or edema at or above a certain threshold in at least

2 of 3 tested animals.[5][11]
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In Vitro Methodology (OECD TG 439): To reduce animal testing, in vitro methods using a

reconstructed human epidermis (RhE) model are increasingly used.[8][9] The test chemical

is applied topically to the tissue model.[9] Skin irritation potential is assessed by measuring

cell viability after exposure, typically using an MTT assay.[9] A chemical is identified as an

irritant (UN GHS Category 2) if the tissue viability is reduced below a defined threshold (≤

50%).[8][9]

Eye Irritation Testing
The potential for a substance to cause serious eye irritation (H319) is assessed using protocols

like OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).[2][6]

In Vivo Methodology (OECD TG 405): This guideline involves the application of a single dose

of the substance to the eye of an experimental animal, again, typically an albino rabbit.[2][12]

The eyes are then examined for lesions of the cornea, iris, and conjunctiva at specific

intervals.[2][6] For a Category 2 classification ("irritating"), the substance must produce

reversible changes in the eye, such as corneal opacity, iritis, or conjunctival redness and

swelling, that are fully reversible within a 21-day observation period.[1][13][14]

Specific Target Organ Toxicity - Single Exposure
(Respiratory Irritation)
The classification for respiratory irritation (H335, STOT SE Category 3) is based on a

combination of evidence, as there is no single, universally accepted animal model for this

specific endpoint.[15]

Methodology: Classification is primarily based on reliable evidence from human experience

(e.g., occupational exposure data) showing transient irritant effects on the respiratory tract.

[16] Animal data from studies such as acute inhalation toxicity tests (OECD Test Guideline

436) can also be used.[17] Observations in these studies may include signs of respiratory

tract irritation like labored breathing or histopathological evidence of irritation.[16][17] Expert

judgment is used to weigh all available evidence.[16]

GHS Classification Workflow Visualization
The following diagram illustrates the logical workflow for the GHS classification of a chemical

substance based on its intrinsic hazardous properties.
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Caption: GHS classification workflow for 10-Bromo-1-decene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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